Cas no 2138405-15-7 (Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl-)

• Product Name: Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl-
• CAS No: 2138405-15-7
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5288228
• Update Time: 2025-05-23

Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl-

• Inchi： 1S/C9H17BrO/c1-9(2)6-8(11-7-9)4-3-5-10/h8H,3-7H2,1-2H3
• InChI Key： OERBOLVJUSUQCL-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CC1CCCBr

Additional information on Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl-

Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl-

Furan, a heterocyclic compound with a five-membered ring containing one oxygen atom, has been a subject of extensive research due to its versatile applications in organic chemistry. The compound Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl- (CAS No: 2138405-15-7) is a derivative of tetrahydrofuran (THF), a widely used solvent in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a tetrahydrofuran ring substituted with a bromopropyl group at the 2-position and two methyl groups at the 4-position.

The synthesis of Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl- involves several steps, including the bromination of an appropriate alkyl chain and subsequent coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

One of the key applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. Its bromine substituent makes it highly reactive in nucleophilic substitution reactions, allowing for the incorporation of various functional groups. This property has been exploited in the development of novel pharmaceutical agents and advanced materials.

Recent studies have also highlighted the potential of this compound in polymer chemistry. The tetrahydrofuran ring provides excellent solubility properties, making it an ideal candidate for use in polymerization reactions. Researchers have demonstrated that polymers derived from this compound exhibit superior mechanical and thermal stability compared to traditional polymers.

In addition to its chemical applications, Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl- has shown promise in biological systems. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a therapeutic agent in various disease models.

The environmental impact of this compound is another area of active research. Scientists are investigating methods to minimize waste generation during its synthesis and to develop more sustainable production processes. Green chemistry principles are being increasingly integrated into these efforts to ensure that the compound's production aligns with global sustainability goals.

In conclusion, Furan, 2-(3-bromopropyl)tetrahydro-4,4-dimethyl- (CAS No: 2138405-15-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and materials science. Ongoing research continues to uncover new avenues for its use while addressing challenges related to sustainability and environmental impact.